Cyclohexyl-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]methanone

• IUPAC Name: cyclohexyl-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C20H27N3O/c1-14(2)19-21-17-10-6-7-11-18(17)23(19)16-12-22(13-16)20(24)15-8-4-3-5-9-15/h6-7,10-11,14-16H,3-5,8-9,12-13H2,1-2H3
• InChI Key: IOGGOJYRRXHZTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)C(=O)C4CCCCC4
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

“Cyclohexyl-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]methanone” is a complex organic compound. It contains a cyclohexyl group, a benzimidazole group, and a ketone group. The benzimidazole group is a type of heterocyclic aromatic organic compound that is very important in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzimidazole group is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The cyclohexyl group is a six-membered ring of carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole group could make it more polar and potentially increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Benzimidazoles are known to have a broad range of biological activities, including antibacterial, antiviral, and antifungal effects.

Future Directions

The future directions for this compound would likely depend on its biological activity and potential applications. Given the known activities of benzimidazoles, it could be of interest in the development of new drugs.